Cas no 87581-14-4 (Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]-)
87581-14-4 structure
Product Name:Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]-
CAS No:87581-14-4
MF:C21H25N5O6
MW:443.453104734421
CID:725716
Update Time:2024-01-31
Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]-
- 4-nitro-N-[4-[3-[(4-nitrobenzoyl)amino]propylamino]butyl]benzamide
- N(1),N(10)-bis(4-nitrobenzoyl)spermidine
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- Inchi: 1S/C21H25N5O6/c27-20(16-4-8-18(9-5-16)25(29)30)23-14-2-1-12-22-13-3-15-24-21(28)17-6-10-19(11-7-17)26(31)32/h4-11,22H,1-3,12-15H2,(H,23,27)(H,24,28)
- InChI Key: CITGVVGNJAJBKW-UHFFFAOYSA-N
- SMILES: C(NCCCCNCCCNC(=O)C1=CC=C([N+]([O-])=O)C=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 443.180484
- Monoisotopic Mass: 443.180484
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 162
Experimental Properties
- Density: 1.281
- Boiling Point: 736.4°C at 760 mmHg
- Flash Point: 399.2°C
- Refractive Index: 1.594
Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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